5-Oxa-8-azaspiro[3.5]nonan-9-one

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 5-oxa-8-azaspiro[3.5]nonan-9-one
• InChI: InChI=1S/C7H11NO2/c9-6-7(2-1-3-7)10-5-4-8-6/h1-5H2,(H,8,9)
• InChI Key: HYAMJENVHOSHCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(=O)NCCO2

Description

5-Oxa-8-azaspiro[3.5]nonan-9-one is a spirocyclic compound featuring a unique bicyclic framework with oxygen (oxa) and nitrogen (aza) atoms in its structure. The spiro center at the 9-position connects a five-membered oxolane ring and a six-membered azacyclic ring, creating a rigid three-dimensional architecture. This structural complexity makes it a valuable scaffold in medicinal chemistry, particularly for designing bioactive molecules with tailored pharmacological properties. Its derivatives have been explored for applications in drug discovery, leveraging the spirocyclic system’s ability to mimic natural product pharmacophores and enhance metabolic stability .

Preparation Methods

The synthesis of 5-Oxa-8-azaspiro[3.5]nonan-9-one involves several steps and specific reaction conditions. One common method involves the reaction of appropriate starting materials under controlled conditions to form the spiro structure. The exact synthetic route and reaction conditions can vary, but typically involve the use of organic solvents, catalysts, and specific temperature and pressure conditions .

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis methods to produce larger quantities. This would require optimization of reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

5-Oxa-8-azaspiro[3.5]nonan-9-one can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce corresponding ketones or carboxylic acids, while reduction reactions may yield alcohols or amines. Substitution reactions can introduce different functional groups into the molecule, leading to a variety of derivatives.

Scientific Research Applications

5-Oxa-8-azaspiro[3.5]nonan-9-one has several scientific research applications across different fields:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: Researchers study this compound for its potential biological activity.

Industry: In industrial applications, 5-Oxa-8-azaspiro[3.5]nonan-9-one could be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Oxa-8-azaspiro[3.5]nonan-9-one is not fully understood. its effects are likely due to its ability to interact with specific molecular targets and pathways. The spiro structure may allow it to bind to certain enzymes or receptors, influencing their activity and leading to various biological effects .

Comparison with Similar Compounds

Structural Differences :

• Substituent Flexibility: Derivatives of 3,7-diazabicyclo[3.3.1]nonan-9-one often feature alkoxyalkyl or cyclopropanmethyl groups at the nitrogen atoms, which modulate biological activity and toxicity .

3-Azabicyclo[3.3.1]nonan-9-one Derivatives

Structural and Functional Contrasts :

• Single Nitrogen vs. Mixed Heteroatoms: 3-Azabicyclo[3.3.1]nonan-9-one lacks the oxygen atom present in 5-Oxa-8-azaspiro[3.5]nonan-9-one, reducing polarity but increasing lipophilicity .
• Antitumor Activity : 2,4-Diaryl-substituted derivatives show potent cytotoxicity (IC₅₀ < 1 µM against breast cancer cells) but poor antioxidant properties due to electron-withdrawing halogen substituents .
• Electron-Donating Groups : Methoxy or isopropyl substitutions enhance antioxidant activity but reduce cytotoxicity, illustrating a trade-off between redox modulation and cell-killing effects .

Other Azaspiro Compounds

6-Azaspiro[3.5]nonan-9-one

5-Oxa-2-azaspiro[3.5]nonan-8-one

• Regioisomeric Differences: The oxa and aza atoms are positioned at the 5- and 2-positions, respectively, creating distinct electronic and steric environments compared to 5-Oxa-8-azaspiro[3.5]nonan-9-one .
• Synthetic Utility : Serves as an intermediate in constructing fluorinated spirocycles for CNS-targeted drugs .

Pharmacological Potential of 5-Oxa-8-azaspiro[3.5]nonan-9-one Derivatives

• Enhanced Solubility: Complexation with β-cyclodextrin (as seen in related bispidinones) improves aqueous solubility and bioavailability, a strategy applicable to 5-Oxa-8-azaspiro derivatives .